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Compound of Interest

Compound Name: Potassium clavulanate cellulose

Cat. No.: B1574186 Get Quote

Executive Summary
Potassium Clavulanate (Clavulanate K) is a notoriously difficult Active Pharmaceutical

Ingredient (API) due to its extreme hygroscopicity and susceptibility to hydrolytic degradation.

To facilitate tableting, it is frequently blended with Microcrystalline Cellulose (MCC) (e.g., Avicel

PH-112) and glidants like Silicon Dioxide (Syloid).

While MCC generally improves flow, the blend remains sensitive to environmental moisture,

which can induce rapid transitions from free-flowing powder to cohesive "gum," leading to

hopper ratholing, weight variation, and capping.

This guide details three tiered protocols for characterizing these blends, moving from

pharmacopeial QC methods to advanced dynamic rheology. Crucially, all protocols incorporate

strict environmental controls to ensure data validity.

Core Directive: The Environmental "Zero-State"
Before attempting any mechanical test, you must establish the "Zero-State." Clavulanate

blends can absorb sufficient moisture to alter flow properties within 15 minutes of exposure to

standard lab air (40-50% RH).

Environmental Control Protocol (ECP-01)
Requirement: All sampling and testing must occur in a controlled environment.
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Limit: Relative Humidity (RH) ≤ 20% at 25°C.[1]

Equipment:

Walk-in dry room (Preferred).

Glove box with nitrogen purge (Alternative).

If testing on an open bench (e.g., standard Tap Density tester), the equipment must be

enclosed in a humidity-controlled cabinet or the test duration must be < 5 minutes.

Warning: Data generated on Clavulanate blends at >30% RH is scientifically invalid due to the

formation of liquid bridges and surface hydrolysis.

Method 1: Compressibility Index (QC Level)
Purpose: Rapid, batch-release testing to detect gross deviations in blend uniformity or moisture

uptake. Standard: USP <616> Bulk Density and Tapped Density.

Protocol Steps
Preparation: Tare a 100 mL graduated cylinder (glass).

Filling: Gently pour ~50g of the Clavulanate-MCC blend into the cylinder. Do not compact.

Initial Reading (

): Read the volume to the nearest mL. Calculate Bulk Density (

).

Tapping: Place cylinder in a Tap Density Tester (e.g., VanKel). Set for 1250 taps.

Final Reading (
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): Read the tapped volume. Calculate Tapped Density (

).

Calculation:

Carr’s Index (CI):

Hausner Ratio (HR):

Interpretation for Clavulanate Blends
Unlike standard excipients, Clavulanate blends exhibit "false" flowability if the Clavulanate

particles are large crystals. However, high CIs (>25) usually indicate moisture uptake or

segregation of fines.

Carr's Index Flow Character
Risk Assessment for
Clavulanate/MCC

< 15 Excellent

Segregation Risk: MCC and

Clavulanate may separate

during vibration.

16 - 20 Fair
Ideal Target: Good balance of

flow and cohesion.

21 - 25 Passable

Warning Zone: High risk of

arching in tablet press

hoppers.

> 26 Poor
Failure: Likely moisture

contamination. Stop press.

Method 2: Dynamic Powder Rheology (R&D Level)
Purpose: To predict behavior under stress (feed frames) and quantify moisture sensitivity.[2]

Equipment: FT4 Powder Rheometer (Freeman Technology) or equivalent.

Why Dynamic Testing?
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Static tests (Carr's Index) do not simulate the movement of powder in a tablet press feed

frame. Dynamic testing measures the energy required to move a blade through the powder,

capturing the interplay of Interlock (MCC fibers) and Cohesion (Clavulanate stickiness).

Protocol: Stability & Variable Flow Rate (VFR)
Vessel: 25mm or 50mm split vessel (depending on API availability).

Conditioning Cycle: The blade rotates and moves down to aerate and normalize the bed.

Essential to remove operator packing history.

Test Cycles (1-7): Blade moves down at 100 mm/s tip speed. Measure Basic Flow Energy

(BFE).

Variable Rate (8-11): Reduce tip speed (100 -> 70 -> 40 -> 10 mm/s). Measure Specific

Energy (SE).

Critical Metric: The Stability Index (SI)
SI

1.0: Stable powder.

SI > 1.1: Instability. In Clavulanate blends, this is the primary indicator of moisture uptake

during the test. As the blade churns the powder, it exposes new surfaces to humidity. If the

energy rises, your environment is too humid.

SI < 0.9: Attrition. The MCC fibers are breaking down or the Clavulanate crystals are

fracturing.

Method 3: Shear Cell Testing (Engineering Level)
Purpose: Hopper design and calculating the Flow Function Coefficient (

). Standard: ASTM D7891.

Protocol
Consolidation: Pre-shear the powder to a critical state at a defined Normal Stress (
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), typically 3 kPa to 9 kPa (simulating the weight of powder in a hopper).

Shear: Apply shear stress until the powder bed yields (fails).

Locus Construction: Plot Shear Stress vs. Normal Stress to determine the Unconfined Yield

Strength (

).

Calculation:

(Major Principal Stress / Unconfined Yield Strength).

Interpretation
< 2: Very Cohesive (Rat-holing guaranteed).

2 - 4: Cohesive.

4 - 10: Easy Flowing.

Application Note: For Clavulanate/MCC (1:1), aim for an

at 3 kPa preshear. If

, you must increase the glidant (Syloid) concentration or reduce the Clavulanate load.

Visualized Workflows
Figure 1: Characterization Workflow
This diagram illustrates the decision process for selecting the correct testing method based on

the development stage.
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Sample: Clavulanate/MCC Blend Check Environment
(RH < 20%)

QC / Batch Release
Pass

R&D / Formulation
Pass

Scale-Up / Hopper Design

Pass

Method 1: Carr's Index
(Bulk/Tap Density)

Method 2: Dynamic Rheology
(FT4: BFE & Stability)

Method 3: Shear Cell
(Yield Locus / ffc)

Data Analysis

Approve BatchCI < 20

Adjust Glidant/Binder
Instability (SI > 1.1)

Redesign Hopper Angle

ffc < 4

Click to download full resolution via product page

Caption: Figure 1: Integrated workflow for Clavulanate blend characterization, prioritizing

environmental control.

Figure 2: The Moisture-Flow Failure Loop
This diagram explains the mechanistic failure mode unique to Clavulanate blends.
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High Humidity (>30% RH)

Clavulanate Surface Hydrolysis
(Formation of sticky layer)

Liquid Bridging with MCC

Increased Inter-particle Friction

Increased BFE (Energy) Decreased ffc (Cohesion)

Hopper Arching/Rat-holing

Click to download full resolution via product page

Caption: Figure 2: Mechanistic pathway of flow failure due to moisture uptake in Clavulanate

blends.

Troubleshooting & Reference Data
Common Failure Modes
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Symptom Probable Cause Verification Test Corrective Action

High Carr's Index

(>28)

Excess Fines or

Moisture
Run FT4 Stability Test

Add 0.5% Syloid;

Check Dehumidifier.

High Specific Energy

(SE)

Mechanical

Interlocking
Microscopy

Change MCC grade

(e.g., PH-102 to PH-

200).

Flow Instability (SI >

1.1)
Hygroscopic Caking TGA (Moisture)

CRITICAL: Reduce

room humidity

immediately.

Reference Values (Typical)
Clavulanate K (Pure): Carr's Index ~35% (Very Poor).

Avicel PH-112: Carr's Index ~22% (Passable/Good).

Blend (1:1) + 1% Syloid: Carr's Index ~18% (Fair/Good).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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